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Compound of Interest

Compound Name: 2-Chloroethyl ethyl ether

Cat. No.: B104041 Get Quote

An In-depth Technical Guide to 2-Chloroethyl Ethyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloroethyl ethyl ether, a
significant chemical intermediate in various industrial and research applications, particularly in

the field of drug development. This document outlines its core chemical and physical

properties, details a standard experimental protocol for its synthesis, and illustrates the

synthetic pathway for conceptual clarity.

Core Properties of 2-Chloroethyl Ethyl Ether
2-Chloroethyl ethyl ether, with the CAS number 628-34-2, is a colorless to pale yellow liquid

characterized by a mild, ether-like odor.[1] It is an organohalogen compound that serves as a

valuable reagent and building block in organic synthesis.

Quantitative Data Summary
The key physical and chemical properties of 2-Chloroethyl ethyl ether are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₄H₉ClO

Linear Formula ClCH₂CH₂OCH₂CH₃

Molecular Weight 108.57 g/mol

Boiling Point 107-108 °C

Melting Point -60 °C

Density 0.989 g/mL at 25 °C

Refractive Index 1.411 (20/D)

Flash Point 6 °C

Experimental Protocols: Synthesis of 2-Chloroethyl
Ethyl Ether
The synthesis of 2-Chloroethyl ethyl ether is commonly achieved through the Williamson

ether synthesis. This method involves the reaction of an alkoxide with a primary alkyl halide.

The following protocol details a representative procedure for this synthesis.

Objective:
To synthesize 2-Chloroethyl ethyl ether from ethanol and 2-chloroethanol.

Materials:
Ethanol (C₂H₅OH)

Sodium metal (Na)

2-Chloroethanol (ClCH₂CH₂OH)

Anhydrous diethyl ether ((C₂H₅)₂O)

Distilled water
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle

Separatory funnel

Distillation apparatus

Methodology:
Preparation of Sodium Ethoxide: In a dry round-bottom flask equipped with a reflux

condenser, carefully add sodium metal to an excess of absolute ethanol. The reaction is

exothermic and will produce hydrogen gas, which should be safely vented. The reaction is

complete when all the sodium has dissolved, forming a solution of sodium ethoxide in

ethanol.

Reaction with 2-Chloroethanol: To the solution of sodium ethoxide, add 2-chloroethanol

dropwise from a dropping funnel at a controlled rate to manage the exothermic reaction.

Once the addition is complete, the reaction mixture is heated to reflux for several hours to

ensure the completion of the reaction.

Work-up and Isolation: After cooling to room temperature, the reaction mixture is poured into

a separatory funnel containing water. The aqueous layer is extracted multiple times with

diethyl ether. The combined organic extracts are then washed with water and brine to

remove any remaining impurities.

Drying and Purification: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed by distillation. The resulting crude 2-Chloroethyl ethyl
ether is then purified by fractional distillation to obtain the final product.

Applications in Research and Drug Development
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2-Chloroethyl ethyl ether is a versatile chemical intermediate with significant applications in

the pharmaceutical industry.[1] It is primarily used as a raw material in the synthesis of active

pharmaceutical ingredients (APIs) and other pharmaceutical intermediates.[2] Its utility stems

from its ability to act as an alkylating agent, introducing the ethoxyethyl group into various

molecules.[1] Furthermore, it serves as a reagent in the preparation of ether-functionalized

ionic liquids, which have applications in the separation of proteins and saccharides.[2]

Visualizing the Synthesis Pathway
The following diagram illustrates the Williamson ether synthesis pathway for producing 2-
Chloroethyl ethyl ether.
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Step 1: Formation of Sodium Ethoxide

Step 2: Nucleophilic Substitution

Ethanol
(C₂H₅OH)

Sodium Ethoxide
(NaOC₂H₅)

+ Sodium

Sodium
(Na)

2-Chloroethyl ethyl ether
(ClCH₂CH₂OC₂H₅)

+ 2-Chloroethanol

2-Chloroethanol
(ClCH₂CH₂OH)

Sodium Chloride
(NaCl)

+ Byproduct

Click to download full resolution via product page

Caption: Williamson ether synthesis of 2-Chloroethyl ethyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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